Cas no 142-68-7 (Tetrahydropyran)

• Product Name: Tetrahydropyran
• CAS No: 142-68-7
• MF: C₅H₁₀O
• MW: 86.1323018074036
• MDL: MFCD00006585
• CID: 36501
• PubChem ID: 57648359
• Update Time: 2025-07-15

Tetrahydropyran Chemical and Physical Properties

Names and Identifiers

• Tetrahydropyran
• THP
• Pentamethylene oxide
• 4-tetrahydropyran
• Tetrahydro-2H-pyran
• 1,5-EPOXYPENTANE
• 4,5-dihydro-2H-pyran
• Etrahydropyran
• OXACYCLOHEXANE
• Tetarhydropyran
• tetrahydro-2h-pyra
• tetrahydro-4H-pyran
• tetrahydropyrane
• THGP
• UMOD
• MKCD2
• Tamm-Horsfall
• V06I3ILG6B
• 2H-tetrahydropyran
• InChI=1/C5H10O/c1-2-4-6-5-3-1/h1-5H
• DTXSID3059719
• UNII-V06I3ILG6B
• HSDB 126
• A807947
• NSC 65448
• H11250
• J-524857
• Oxane (VAN)
• 1,1-dioxane
• CHEBI:46941
• tetrahydro-pyran
• TETRAHYDROPYRAN [HSDB]
• 2H-Pyran, tetrahydro-
• TETRAHYDROPYRAN [MI]
• T0110
• EINECS 205-552-8
• MFCD00006585
• DB02412
• F0001-0499
• AI3-16499
• NSC-65448
• 142-68-7
• Oxane
• FT-0631828
• AKOS009031627
• NSC65448
• AMY8873
• Q412815
• Tetrahydropyran, anhydrous, 99%
• PYE
• NS00021654
• 2HPyran, tetrahydro
• pyran, tetrahydro-
• DB-042642
• Tetrahydro2Hpyran
• DTXCID3034612
• 205-552-8

• MDL： MFCD00006585
• Inchi： 1S/C5H10O/c1-2-4-6-5-3-1/h1-5H2
• InChI Key： DHXVGJBLRPWPCS-UHFFFAOYSA-N
• SMILES： O1CCCCC1
• BRN： 102436

Computed Properties

• Exact Mass: 86.07320
• Monoisotopic Mass: 86.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 30.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: It is a colorless, easily flowing liquid with an ether like odor
• Density: 0.881 g/mL at 25 °C(lit.)
• Melting Point: −45 °C (lit.)
• Boiling Point: 88°C
• Flash Point: Fahrenheit: 3.2 ° f
  Celsius: -16 ° c
  
• Refractive Index: n20/D 1.42(lit.)
• Solubility: >80.2g/l
• Water Partition Coefficient: 80 g/L (25 ºC)
• PSA: 9.23000
• LogP: 1.18690
• Merck: 9217
• Solubility: Energy and water\ethanol\Miscible with ether and general organic solvents.For resin and rubbersolubilitylarge.As a solvent for nitrocellulose,Transparent coating can be obtained.

Tetrahydropyran Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37/38
• Safety Instruction： S9-S16-S26-S33-S36
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R19; R9; R36/37/38
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes